N-(2-methylphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[4-(4-methylphenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C24H21N3O2/c1-16-11-13-18(14-12-16)23-19-8-4-5-9-20(19)24(29)27(26-23)15-22(28)25-21-10-6-3-7-17(21)2/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: MWFKFLIMZMIJAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

N-(2-methylphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various fields of research. This compound is also known as MPPO and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of MPPO is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and proteins involved in cell growth and survival. MPPO has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. MPPO also inhibits the activity of cyclooxygenase-2, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
MPPO has been shown to have various biochemical and physiological effects. In cancer cells, MPPO induces apoptosis, which is a programmed cell death mechanism. MPPO also inhibits the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. In neurons, MPPO protects against oxidative stress-induced damage by scavenging free radicals and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

MPPO has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, MPPO has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for MPPO research. One direction is to investigate its potential use as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to develop new methods for synthesizing MPPO, which could lead to increased availability and lower costs. Additionally, further research is needed to fully understand the mechanism of action of MPPO and its effects on various biological systems.

Synthesis Methods

MPPO can be synthesized using various methods, including the reaction between 2-methylbenzoyl chloride and 4-(4-methylphenyl)-1,2-diamine in the presence of triethylamine. Another method involves the reaction between 2-methylbenzoyl chloride and 4-(4-methylphenyl)-1,2-diamine in the presence of N,N-dimethylformamide. Both methods result in the formation of MPPO, which can be purified using column chromatography.

Scientific Research Applications

MPPO has been studied for its potential use in various fields of research, including cancer treatment, neuroprotection, and as a fluorescent probe for imaging. In cancer treatment, MPPO has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroprotection, MPPO has been shown to protect neurons from oxidative stress-induced damage. As a fluorescent probe, MPPO has been used to image living cells and tissues.